Probing the microenvironments in the grooves of Z-DNA using dan-modified oligonucleotides†
Chemical Communications Pub Date: 2006-02-28 DOI: 10.1039/B600026F
Abstract
The environment-sensitive fluorophore dan (6-dimethylamino-2-acyl-naphthalene)- modified dC or dG bases were introduced into the Z-DNA forming sequence. It was demonstrated that both grooves of Z-DNA are more hydrated than those of B-DNA. Dan will be useful for probing the microenvironments in the grooves among the DNA polymorphs.
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